Cas no 2580178-94-3 (5-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid)

• Product Name: 5-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid
• CAS No: 2580178-94-3
• MF: C₁₀H₁₆N₄O₄
• MW: 256.258441925049
• CID: 5660255
• PubChem ID: 165887740
• Update Time: 2025-10-16

5-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580178-94-3
• EN300-27727108
• 5-({[(tert-butoxy)carbonyl]amino}methyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid
• 1H-1,2,4-Triazole-3-carboxylic acid, 5-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-1-methyl-
• 5-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid

• Inchi： 1S/C10H16N4O4/c1-10(2,3)18-9(17)11-5-6-12-7(8(15)16)13-14(6)4/h5H2,1-4H3,(H,11,17)(H,15,16)
• InChI Key： OTEVVKSCVCTPCM-UHFFFAOYSA-N
• SMILES： O(C(NCC1=NC(C(=O)O)=NN1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 256.11715500g/mol
• Monoisotopic Mass: 256.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 11.31±0.46(Predicted)

Additional information on 5-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid

Introduction to 5-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 2580178-94-3)

5-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 2580178-94-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxycarbonyl (Boc) protecting group, a methyl substitution on the triazole ring, and a carboxylic acid moiety. These structural elements contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The Boc protecting group is widely used in organic synthesis to temporarily block the reactivity of amino groups. This allows for selective functionalization of other parts of the molecule, which is crucial in the synthesis of complex organic compounds. In the context of 5-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid, the Boc group ensures that the amino functionality remains inert during synthetic manipulations, facilitating the construction of the desired molecular architecture.

The presence of a methyl group on the triazole ring is another key feature of this compound. Triazoles are known for their biological activity and have been extensively studied for their potential as antifungal, antibacterial, and antiviral agents. The methyl substitution can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug development.

The carboxylic acid moiety in 5-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid provides a versatile functional group that can be modified to enhance the compound's biological activity or improve its pharmaceutical properties. For example, esterification or amide formation can be employed to create prodrugs that are more stable in vivo or have enhanced bioavailability.

Recent studies have highlighted the potential of triazole-based compounds in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that triazoles with similar structural features exhibited potent antifungal activity against Candida species, which are common causes of hospital-acquired infections. Another study in the European Journal of Medicinal Chemistry demonstrated that triazole derivatives showed promising anti-inflammatory effects by inhibiting specific enzymes involved in inflammatory pathways.

In addition to their biological activity, triazoles are also known for their excellent chemical stability and ease of synthesis. This makes them attractive candidates for high-throughput screening and combinatorial chemistry approaches in drug discovery. The ability to rapidly synthesize and screen large libraries of triazole derivatives can significantly accelerate the identification of lead compounds with desired biological activities.

The synthesis of 5-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid typically involves several steps. The first step often involves the formation of a protected amino alcohol intermediate using standard Boc protection chemistry. This intermediate is then coupled with an appropriate triazole derivative through a suitable coupling reaction, such as an amide bond formation. Finally, deprotection under acidic conditions yields the desired product.

The physical and chemical properties of 5-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid have been characterized using various analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to confirm the purity and identity of the compound. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure and conformation.

In terms of its potential applications, 5-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid has shown promise in several areas. Its antifungal properties make it a candidate for treating fungal infections that are resistant to current therapies. Additionally, its anti-inflammatory effects suggest potential use in managing inflammatory conditions such as arthritis or inflammatory bowel disease.

Clinical trials are essential for evaluating the safety and efficacy of new compounds before they can be approved for use in humans. Preclinical studies involving animal models have provided valuable insights into the pharmacokinetics and pharmacodynamics of 5-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid. These studies have demonstrated favorable pharmacokinetic profiles and low toxicity levels, supporting further clinical investigation.

In conclusion, 5-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-1,2,4-triazole-3-carboxylic acid (CAS No. 2580178-94-3) is a promising compound with a unique combination of structural features that make it suitable for various therapeutic applications. Its potential as an antifungal and anti-inflammatory agent warrants further research and development efforts to fully realize its clinical potential.